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Cat. No.: B1170886
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Abstract
Solvent Red 195 is a synthetic dye belonging to the sulphonazo or monoazo class, recognized

for its deep red, transparent coloration.[1][2] Primarily utilized in the plastics and fiber

industries, its spectral characteristics are fundamental to its application and performance.[3]

This technical guide provides a comprehensive overview of the known properties of Solvent
Red 195 and outlines the standardized methodologies for determining its spectral properties.

While specific experimental spectral data for Solvent Red 195 (CAS No. 164251-88-1) is not

readily available in public scientific literature, this document details the requisite experimental

protocols for its determination and presents a framework for the systematic characterization of

similar solvent dyes.

Introduction to Solvent Red 195
Solvent Red 195, identified by CAS number 164251-88-1, is a polymer-soluble dye known for

its high thermal stability, lightfastness, and weather fastness.[4] Its chemical structure,

belonging to the sulphonazo series, is responsible for its characteristic bluish-red hue and its
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solubility in various organic solvents.[1] The dye is commercially available under various

names, including Transparent Red 2B and Thermoplast Red 454.[5] Despite its widespread

industrial use, detailed spectral characterization is not extensively published. This guide serves

to bridge that gap by providing the necessary theoretical and methodological framework for

such an analysis.

Physicochemical Properties
A summary of the available physicochemical data for Solvent Red 195 is presented in Table 1.

This information is crucial for sample preparation and for understanding the dye's behavior in

different solvent environments.

Property Value Reference

CAS Number 164251-88-1 [4][5]

Chemical Family Sulphonazo / Monoazo [1][4]

Appearance
Deep red / Bluish-red

transparent powder
[4][5]

Melting Point 216 °C [5]

Heat Resistance in PS 300 °C [5]

Light Fastness in PS 8 (on a scale of 1-8) [5]

Solubility

Soluble in acetone, methyl

benzene; Slightly soluble in

alcohol; Insoluble in water.

[5]

Spectral Properties of Solvent Red 195
The spectral properties of a dye, such as its absorption and emission maxima, are critical for

predicting its color, stability, and potential applications in areas like fluorescence microscopy or

as a biological stain.

UV-Visible Absorption Spectroscopy
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The color of Solvent Red 195 is due to its absorption of light in the visible region of the

electromagnetic spectrum. The maximum absorption wavelength (λmax) is a key parameter.

While specific data for Solvent Red 195 is not available, a related compound, Reactive Red

195, has a reported λmax of 542 nm, suggesting that Solvent Red 195 likely absorbs in a

similar region.[4]

Fluorescence Spectroscopy
Many azo dyes exhibit fluorescence, emitting light at a longer wavelength after absorbing light.

The fluorescence emission maximum is another important spectral characteristic. The quantum

yield, which is the ratio of emitted photons to absorbed photons, quantifies the efficiency of the

fluorescence process.

Summary of Spectral Data
The following table summarizes the key spectral properties for Solvent Red 195. As these

values are not currently available in the literature, they are listed as "To Be Determined."

Parameter Symbol Value Solvent

Maximum Absorption

Wavelength
λmax To Be Determined -

Molar Absorptivity ε To Be Determined -

Maximum Emission

Wavelength
λem To Be Determined -

Fluorescence

Quantum Yield
Φf To Be Determined -

Stokes Shift Δλ To Be Determined -

Experimental Protocols
To determine the spectral properties of Solvent Red 195, the following detailed methodologies

are recommended.

Determination of UV-Visible Absorption Spectrum
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This protocol outlines the steps to measure the absorbance of Solvent Red 195 across the UV-

Visible range to identify its maximum absorption wavelength (λmax) and molar absorptivity (ε).

4.1.1. Materials and Equipment

Solvent Red 195 powder

Spectrophotometric grade solvents (e.g., ethanol, acetone, dimethyl sulfoxide)

Volumetric flasks and pipettes

Dual-beam UV-Visible spectrophotometer

Quartz cuvettes (1 cm path length)

4.1.2. Procedure

Preparation of Stock Solution: Accurately weigh a small amount of Solvent Red 195 and

dissolve it in a known volume of a chosen solvent to prepare a stock solution of known

concentration (e.g., 1 mg/mL).

Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to find

a concentration that gives a maximum absorbance between 0.5 and 1.5.

Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up. Set the

wavelength range (e.g., 300-800 nm).

Blank Measurement: Fill a cuvette with the pure solvent and use it to zero the

spectrophotometer.

Sample Measurement: Rinse the cuvette with the sample solution, then fill it and place it in

the sample holder.

Data Acquisition: Record the absorption spectrum. The wavelength at which the highest

absorbance is observed is the λmax.

Calculation of Molar Absorptivity (ε): Using the Beer-Lambert law (A = εcl), where A is the

absorbance at λmax, c is the molar concentration, and l is the path length (1 cm), calculate
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the molar absorptivity.
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Caption: Workflow for UV-Vis Absorption Spectroscopy.

Determination of Fluorescence Emission Spectrum
This protocol describes the measurement of the fluorescence emission spectrum to identify the

emission maximum (λem) and relative quantum yield.

4.2.1. Materials and Equipment

Prepared solutions of Solvent Red 195

Fluorescence spectrophotometer (spectrofluorometer)

Quartz cuvettes (4-sided polished)

Reference standard with known quantum yield (e.g., Rhodamine 6G in ethanol)

4.2.2. Procedure

Sample Preparation: Use a dilute solution of Solvent Red 195 with an absorbance of < 0.1

at the excitation wavelength to avoid inner filter effects.

Spectrofluorometer Setup: Turn on the instrument and allow the lamp to stabilize. Set the

excitation wavelength to the λmax determined from the absorption spectrum.

Blank Measurement: Record the emission spectrum of the pure solvent to identify any

background fluorescence or Raman scattering peaks.

Sample Measurement: Record the emission spectrum of the Solvent Red 195 solution over

a wavelength range starting just above the excitation wavelength. The peak of this spectrum

is the λem.

Quantum Yield Determination (Relative Method): a. Measure the integrated fluorescence

intensity and absorbance at the excitation wavelength for both the Solvent Red 195 solution

and a reference standard. b. Calculate the quantum yield using the formula: Φ_sample =

Φ_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample^2 / n_ref^2) where Φ is the

quantum yield, I is the integrated intensity, A is the absorbance, and n is the refractive index

of the solvent.
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Caption: Workflow for Fluorescence Spectroscopy.
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Conclusion
Solvent Red 195 is a commercially significant dye with robust physical properties. While a

detailed public record of its quantitative spectral properties is lacking, this guide provides the

necessary framework for its comprehensive analysis. The outlined experimental protocols for

UV-Visible and fluorescence spectroscopy offer a clear path for researchers to determine the

key spectral parameters of Solvent Red 195. Such data would be invaluable for optimizing its

existing applications and exploring new ones in diverse scientific and technological fields. It is

recommended that future work focus on the systematic characterization of this dye in various

solvents to build a comprehensive spectral library.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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